Cas no 330800-90-3 (11(S)-hede)

• Product Name: 11(S)-hede
• CAS No: 330800-90-3
• Molecular Formula: C₂₀H₃₆O₃
• Molecular Weight: 324.498046875
• CID: 2174541
• PubChem ID: 5282704

11(S)-hede Properties

Names and Identifiers

• 11(S)-hede
• PD020961
• 330800-90-3
• CS-0107142
• (S,12E,14Z)-11-Hydroxyicosa-12,14-dienoic acid
• 11S-hydroxy-12E,14Z-eicosadienoic acid
• SR-01000946941-1
• 11S-HEDE
• (11S,12E,14Z)-11-hydroxyicosa-12,14-dienoic acid
• SR-01000946941
• LMFA03000009
• J-019014
• CHEBI:165295
• HY-130310A

• InChIKey： HDMIRVFIVOGVIC-HVLYWLSYSA-N
• Inchi： InChI=1S/C20H36O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h7,10,13,16,19,21H,2-6,8-9,11-12,14-15,17-18H2,1H3,(H,22,23)/b10-7-,16-13+/t19-/m1/s1
• SMILES： CCCCC/C=C\C=C\[C@H](CCCCCCCCCC(=O)O)O

Computed Properties

• Exact Mass: 324.26644501g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 324.26644501g/mol
• Heavy Atom Count: 23
• Complexity: 321
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Other hydroxyeicosapolyenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Other hydroxyeicosapolyenoic acids